Cas no 1804285-47-9 (1-Bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1804285-47-9
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 4976579
• Update Time: 2025-10-28

1-Bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C10H10BrFO2/c11-5-9(14)3-7-1-2-8(6-13)10(12)4-7/h1-2,4,13H,3,5-6H2
• InChI Key： AYTLXKBIWVUOAD-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(CO)=C(C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one

Introduction to 1-Bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1804285-47-9)

1-Bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1804285-47-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a brominated ketone core with a fluoro-substituted aromatic ring, has garnered attention due to its versatile structural features and potential applications in medicinal chemistry. The presence of both bromine and fluorine atoms, along with a hydroxymethyl group, makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The structural motif of 1-bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one combines several key functional groups that are highly relevant in modern drug discovery. The bromine atom at the C2 position provides a handle for further modifications via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing biaryl frameworks common in many pharmacologically active compounds. Concurrently, the fluoro-substituted phenyl ring enhances the lipophilicity and metabolic stability of potential drug candidates, a critical factor in optimizing pharmacokinetic profiles.

The hydroxymethyl group at the para position relative to the fluorine atom introduces both hydrophilicity and the possibility for further derivatization, such as etherification or esterification, expanding the synthetic toolkit for medicinal chemists. This combination of features makes 1-bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one a promising scaffold for exploring new chemical entities (NCEs) targeting various biological pathways.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate receptor binding affinity and metabolic resistance. The fluorine atom at the 3-position of the phenyl ring in this compound is strategically positioned to influence electronic properties and steric interactions, which can be fine-tuned to achieve desired pharmacological effects. For instance, studies have shown that fluorine substitution can enhance binding to enzymes like kinases by improving interactions with key amino acid residues in the active site.

Moreover, the brominated ketone moiety serves as a versatile building block for constructing heterocyclic systems. Heterocycles are ubiquitous in biologically active molecules, often forming the core structure of drugs targeting central nervous system disorders, infectious diseases, and cancer. By employing 1-bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one as a precursor, researchers can access a diverse array of fused rings and nitrogen-containing heterocycles through cyclization reactions.

Recent advances in synthetic methodologies have further highlighted the utility of this compound. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have enabled efficient construction of complex molecular architectures from simpler precursors like 1-bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one. These techniques allow for precise control over regiochemistry and stereoselectivity, which are essential for developing high-efficacy drugs with minimal side effects.

The pharmaceutical industry has been actively exploring derivatives of 1-bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one for their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that disrupt tumor growth while sparing healthy cells. The structural features of this compound make it an attractive candidate for generating kinase inhibitors with improved selectivity and potency.

Another area of interest is the use of 1-bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one in developing antiviral agents. Viruses rely on host cellular machinery for replication, making enzymes like proteases and polymerases attractive targets for antiviral drugs. The ability to modify this compound’s structure allows chemists to design molecules that interfere with viral replication cycles without harming host cells. For example, derivatives incorporating additional hydrophobic groups may enhance membrane penetration or improve intracellular delivery.

The role of computational chemistry in optimizing derivatives of 1-bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one cannot be overstated. Molecular modeling techniques enable researchers to predict how different structural modifications will affect biological activity before conducting costly wet-lab experiments. This approach accelerates drug discovery by focusing efforts on the most promising candidates based on theoretical data.

In conclusion,1-bromo-3-(3-fluoro-4-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1804285-47-9) represents a valuable asset for medicinal chemists seeking to develop novel therapeutic agents. Its unique combination of functional groups—bromine for cross-coupling reactions, fluorine for lipophilicity modulation, and hydroxymethyl group for further derivatization—makes it a versatile scaffold with applications across multiple therapeutic areas including oncology and antiviral drug development. As synthetic methodologies continue to evolve alongside advances in computational chemistry,1-bromo-[...]